Cas no 863391-65-5 (5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde
• CAS No: 863391-65-5
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 4251283
• PubChem ID: 16728292
• Update Time: 2025-11-07

5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxaldehyde, 5-(2-chlorophenyl)-
• 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde
• 5-(2-chlorophenyl)isoxazole-3-carbaldehyde
• DTXSID001257163
• 863391-65-5
• 5-(2-Chlorophenyl)-3-isoxazolecarboxaldehyde

• Inchi： 1S/C10H6ClNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)12-14-10/h1-6H
• InChI Key： UVBGKGFSTYUEIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C=O)=NO1

Computed Properties

• Exact Mass: 207.0087061Da
• Monoisotopic Mass: 207.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde

Recent Advances in the Study of 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde (CAS: 863391-65-5)

The compound 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde (CAS: 863391-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its oxazole core and 2-chlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde as a versatile intermediate in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its synthetic utility, 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde has been investigated for its direct biological effects. Recent in vitro and in vivo studies have revealed its antimicrobial and anticancer properties. A 2024 preprint on bioRxiv reported that this compound exhibited significant activity against a panel of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays.

Structural-activity relationship (SAR) studies have also been a focus of recent research. Computational modeling and X-ray crystallography have provided insights into the molecular interactions of 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde with various biological targets. These studies have identified key structural features that contribute to its bioactivity, such as the electron-withdrawing effect of the chlorine atom and the planarity of the oxazole ring. Such findings are invaluable for the rational design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 5-(2-chlorophenyl)-1,2-oxazole-3-carbaldehyde. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Nevertheless, the growing body of research underscores the importance of this compound as a valuable scaffold in medicinal chemistry. Ongoing investigations are expected to further elucidate its therapeutic potential and expand its applications in drug discovery.